(2S)-4-[(E)-2-[[(1S)-2-Carboxy-2,3-dihydro-5-[6-O-[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-β-D-glu
(2S)-4-[(E)-2-[[(1S)-2-Carboxy-2,3-dihydro-5-[6-O-[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-β-D-glu
Brand Name:
Vulcanchem
CAS No.:
114818-22-3
VCID:
VC0053273
InChI:
InChI=1S/C33H32N2O15/c36-18-4-1-15(2-5-18)3-6-26(38)48-14-25-27(39)28(40)29(41)33(50-25)49-24-12-17-11-22(32(46)47)35(21(17)13-23(24)37)8-7-16-9-19(30(42)43)34-20(10-16)31(44)45/h1-9,12-13,20,22,25,27-29,33,36-37,39-41H,10-11,14H2,(H,42,43)(H,44,45)(H,46,47)/b6-3+,8-7+/t20-,22?,25+,27+,28-,29+,33+/m0/s1
SMILES:
C1C(N=C(C=C1C=CN2C(CC3=CC(=C(C=C32)O)OC4C(C(C(C(O4)COC(=O)C=CC5=CC=C(C=C5)O)O)O)O)C(=O)O)C(=O)O)C(=O)O
Molecular Formula:
C33H32N2O15
Molecular Weight:
696.618
(2S)-4-[(E)-2-[[(1S)-2-Carboxy-2,3-dihydro-5-[6-O-[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-β-D-glu
CAS No.: 114818-22-3
Main Products
VCID: VC0053273
Molecular Formula: C33H32N2O15
Molecular Weight: 696.618
CAS No. | 114818-22-3 |
---|---|
Product Name | (2S)-4-[(E)-2-[[(1S)-2-Carboxy-2,3-dihydro-5-[6-O-[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-β-D-glu |
Molecular Formula | C33H32N2O15 |
Molecular Weight | 696.618 |
IUPAC Name | (2S)-4-[(E)-2-[2-carboxy-6-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]oxan-2-yl]oxy-2,3-dihydroindol-1-yl]ethenyl]-2,3-dihydropyridine-2,6-dicarboxylic acid |
Standard InChI | InChI=1S/C33H32N2O15/c36-18-4-1-15(2-5-18)3-6-26(38)48-14-25-27(39)28(40)29(41)33(50-25)49-24-12-17-11-22(32(46)47)35(21(17)13-23(24)37)8-7-16-9-19(30(42)43)34-20(10-16)31(44)45/h1-9,12-13,20,22,25,27-29,33,36-37,39-41H,10-11,14H2,(H,42,43)(H,44,45)(H,46,47)/b6-3+,8-7+/t20-,22?,25+,27+,28-,29+,33+/m0/s1 |
Standard InChIKey | BRMWKCIWMCDECI-UDYNVDHWSA-N |
SMILES | C1C(N=C(C=C1C=CN2C(CC3=CC(=C(C=C32)O)OC4C(C(C(C(O4)COC(=O)C=CC5=CC=C(C=C5)O)O)O)O)C(=O)O)C(=O)O)C(=O)O |
Last Modified | Aug 20 2021 |
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